![molecular formula C20H23N5O4S B2684345 ethyl 2-[[4-(2,5-dimethylphenyl)-5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-1,2,4-triazol-3-yl]sulfanyl]propanoate CAS No. 852048-68-1](/img/structure/B2684345.png)
ethyl 2-[[4-(2,5-dimethylphenyl)-5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-1,2,4-triazol-3-yl]sulfanyl]propanoate
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Description
Ethyl 2-[[4-(2,5-dimethylphenyl)-5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-1,2,4-triazol-3-yl]sulfanyl]propanoate is a useful research compound. Its molecular formula is C20H23N5O4S and its molecular weight is 429.5. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Compound Synthesis and Applications
Chemical Synthesis and Reactivity
Heterocyclic compounds containing similar structural motifs have been extensively studied for their reactivity and synthetic utility. For example, ethyl 2-oxo-3-(4-oxo-4Н-chromen-2-yl)propanoates have been explored for their reaction capabilities, leading to the formation of various derivatives upon interaction with different reagents. These reactions are significant for constructing complex molecules with potential pharmacological activities (Vetyugova et al., 2018).
Antibacterial and Antiviral Research
Similar heterocyclic scaffolds have been synthesized with the aim of developing new antibacterial and antiviral agents. The design and synthesis of novel heterocyclic compounds, such as those containing a sulfonamido moiety, have shown promising antibacterial activity, highlighting the role of these molecules in drug discovery and the potential for compounds like ethyl 2-[[4-(2,5-dimethylphenyl)-5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-1,2,4-triazol-3-yl]sulfanyl]propanoate in similar applications (Azab et al., 2013).
Materials Science and Optical Properties
Research on the structural evaluation and nonlinear optical analysis of related compounds, such as ethyl-4-(3,4-dimethoxyphenyl)-6-methyl-2-sulfanylidene-3,4-dihydro-1H-pyrimidine-5-carboxylate, provides insights into the materials science applications of heterocyclic compounds. These studies contribute to the development of new materials with desirable optical properties for use in technologies like photovoltaics and optical switches (Dhandapani et al., 2017).
properties
IUPAC Name |
ethyl 2-[[4-(2,5-dimethylphenyl)-5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-1,2,4-triazol-3-yl]sulfanyl]propanoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N5O4S/c1-5-29-18(27)13(4)30-20-24-23-16(9-14-10-17(26)22-19(28)21-14)25(20)15-8-11(2)6-7-12(15)3/h6-8,10,13H,5,9H2,1-4H3,(H2,21,22,26,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TWKAJKABRORCLA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(C)SC1=NN=C(N1C2=C(C=CC(=C2)C)C)CC3=CC(=O)NC(=O)N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23N5O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
429.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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